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Compound of Interest

Compound Name: Methyl 4-methylbenzoate

Cat. No.: B193300

An In-depth Technical Guide to the Safety of Methyl 4-methylbenzoate

This guide provides comprehensive safety information for Methyl 4-methylbenzoate (CAS No.
99-75-2), tailored for researchers, scientists, and professionals in drug development. It
consolidates critical data from its Safety Data Sheet (SDS), covering identification, hazards,
handling, and emergency procedures.

Chemical Identification and Physicochemical
Properties

Methyl 4-methylbenzoate, also known as methyl p-toluate, is a chemical intermediate with the
molecular formula CeH1002.[1][2] It presents as a white to colorless crystalline solid with a
distinctive sweet, floral odor.[2][3][4]

Table 1: Chemical Identifiers

Identifier Value

CAS Number 99-75-2[1]

EC Number 202-784-1[1]
Molecular Formula CoH1002[1]
Molecular Weight 150.17 g/mol [1]
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| Synonyms | Methyl p-toluate, 4-methylbenzoic acid methyl ester, MPT[1][2] |

Table 2: Physical and Chemical Properties

Property Value Conditions

Melting Point 32 - 35 °C[1][2][5]

Boiling Point 103 - 104 °C[1][2][6] at 15-20 hPa
220 - 223 °C[3][5] at 760 mmHg

Flash Point 89 - 90 °C[1][3] Closed Cup

Density 1.06 g/cm3[2][5]

Vapor Pressure 1 hPa[1] at 39 °C

Vapor Density 4.7[1][2][6] (Air=1)

Flammability Limits 1.0% - 9.5% (V)[1][3]

| Water Solubility | <0.1 g/100 mL[2] | at 22 °C |

Hazard Identification and Toxicology

Methyl 4-methylbenzoate is classified as a hazardous substance.[2] It can cause skin and
serious eye irritation, and may cause respiratory irritation.[1][3] It may also be harmful if
swallowed.[1]

Table 3: GHS Hazard Classification
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Hazard Class Hazard Statement Signal Word
. . L H315: Causes skin .
Skin Corrosion/Irritation o Warning[1]
irritation[1]
) o H319: Causes serious eye ]
Serious Eye Damage/Irritation S Warning[1]
irritation[1]
) H335: May cause respiratory ]
STOT - Single Exposure Warning[1]

irritation[1]

| Acute Toxicity (Oral) | H303: May be harmful if swallowed[1] | Warning[1] |

Table 4: NFPA 704 Rating

Category

Health

Rating

Description

Intense or continued but
not chronic exposure
could cause temporary
incapacitation or possible
residual injury.[1]

Flammability

Must be moderately heated or
exposed to high ambient
temperature before ignition

can occur.[1]

| Reactivity | O | Normally stable, even under fire exposure conditions, and is not reactive with

water.[1] |

Table 5: Toxicological Data

Test Species Route Value
LD50 Rat Oral 3,300 mgl/kg[1]
LD50 Rabbit Dermal > 5,000 mg/kg[1]
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| Skin Irritation | Rabbit | Dermal | Moderate skin irritation (24 h)[1] |

Experimental Protocols

While the Safety Data Sheets cite the results of toxicological studies, they do not provide
detailed experimental protocols. The values presented, such as the LD50 (Lethal Dose, 50%),
are typically determined using standardized guidelines from organizations like the Organisation
for Economic Co-operation and Development (OECD).

General Protocol for Acute Oral Toxicity (LD50) Study (Based on OECD Guideline 423): A
typical acute oral toxicity study involves the administration of the substance to a group of fasted
laboratory animals (commonly rats) in a single dose via gavage. The animals are observed for
a set period, usually 14 days, for signs of toxicity and mortality. The LD50 value is the
statistically estimated dose that is expected to be lethal to 50% of the tested population. The
study would involve a stepwise procedure with a limited number of animals at each step to
minimize animal use. Observations include changes in skin, fur, eyes, and behavior, as well as
body weight changes. At the end of the observation period, a gross necropsy is performed on
all surviving animals.

Emergency Procedures

Proper and prompt response during an emergency is critical to minimizing harm.

First-Aid Measures

A systematic approach should be taken depending on the route of exposure. In all cases of
doubt or if symptoms persist, medical attention should be sought.[7]
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Exposure Route Immediate Action

Ingestion Rinse mouth with water.
9 Do NOT induce vomiting.
Rinse cautiously with water for several minutes.
Remove contact lenses if present.
Skin Contact Wash off with soap
and plenty of water.

Move to fresh air.

Consult a Physician

If not breathing, give artificial respiration.

Inhalation

Click to download full resolution via product page

Caption: First-aid workflow for Methyl 4-methylbenzoate exposure.

Accidental Release Measures (Spill Response)

In the event of a spill, personal safety is the priority. The area should be secured and proper
procedures followed for containment and cleanup.
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Spill Detected

Wear appropriate PPE
(See Section 5)

Ensure adequate ventilation.
Remove ignition sources.

Contain spillage.
Prevent entry into drains.

Pick up and arrange disposal without creating dust.
Sweep up and shovel.

Place in suitable, closed containers
for disposal.

Decontaminate Area

Click to download full resolution via product page

Caption: Logical workflow for handling a spill of Methyl 4-methylbenzoate.

Handling, Storage, and Personal Protection
Safe Handling and Storage

+ Handling: Avoid contact with skin and eyes and avoid the formation of dust and aerosols.[1]
Provide appropriate exhaust ventilation where dust is formed.[1]
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e Storage: Store in a cool, dry, and well-ventilated place.[1][2] Keep the container tightly closed
to prevent moisture absorption and contamination.[1][2]

Personal Protective Equipment (PPE)

The use of appropriate PPE is essential to prevent exposure when handling Methyl 4-

methylbenzoate.

Required Personal Protective Equipment

Handling
Methyl 4-methylbenzoate

Skin Protection Respiratory Protection

Eye/Face Protection

Safety glasses with side-shields Handle with compatible gloves (EN 374). For nuisance exposures: Type P95 (US) or P1 (EU).
(NIOSH or EN166 approved) Impervious clothing. For higher levels: OV/AG/P99 (US) or ABEK-P2 (EU) respirator cartridges.

Click to download full resolution via product page
Caption: Personal Protective Equipment (PPE) for handling Methyl 4-methylbenzoate.
Fire-Fighting Measures
Methyl 4-methylbenzoate is a combustible solid.[8]

Table 6: Fire-Fighting Information
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Aspect Details

] ] o ) Use water spray, alcohol-resistant foam,
Suitable Extinguishing Media . L
dry chemical, or carbon dioxide.[1]

Special Hazards Emits carbon oxides upon combustion.[1]

| Firefighter Protection | Wear a self-contained breathing apparatus (SCBA) for firefighting if
necessary.[1] |

Stability and Reactivity

o Reactivity: No specific reactivity data is available. However, as an ester, it may react with
acids to liberate heat, and interaction with caustic solutions can also be exothermic.[8]
Mixing with alkali metals or hydrides may generate flammable hydrogen.[8]

e Chemical Stability: The substance is stable under recommended storage conditions.[3]
» Conditions to Avoid: Incompatible products and exposure to heat, sparks, or open flames.[3]
e Incompatible Materials: Strong oxidizing agents.[3]

e Hazardous Decomposition Products: Under fire conditions, it can decompose to form carbon
monoxide and carbon dioxide.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Methyl 4-methylbenzoate safety data sheet (SDS)
information.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b193300#methyl-4-methylbenzoate-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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